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Compound of Interest

Compound Name: Diethyl (1-methylbutyl)malonate

Cat. No.: B031766 Get Quote

This technical guide provides essential information regarding the molecular weight and

chemical formula of Diethyl (1-methylbutyl)malonate, a compound relevant to researchers,

scientists, and professionals in drug development.

Core Physicochemical Data
The fundamental molecular properties of Diethyl (1-methylbutyl)malonate are summarized

below. This compound is identified by the CAS number 117-47-5.[1][2][3]

Property Value

Molecular Formula C12H22O4[1][2][3]

Molecular Weight 230.30 g/mol [1][3]

Synonyms
Diethyl sec-amylmalonate, 1-Methylbutylmalonic

acid diethyl ester[1][3]

It is important to distinguish Diethyl (1-methylbutyl)malonate from a similar compound,

Diethyl ethyl(1-methylbutyl)malonate. The latter has a different chemical structure, identified by

the CAS number 76-72-2, a molecular formula of C14H26O4, and a molecular weight of 258.35

g/mol .[4][5]
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Detailed experimental protocols for the synthesis or analysis of Diethyl (1-
methylbutyl)malonate are typically found in peer-reviewed chemical literature and established

laboratory standard operating procedures. The synthesis generally falls under the category of

malonic ester synthesis, a well-documented method in organic chemistry.

Logical Relationship of Compound Properties
The following diagram illustrates the direct relationship between the compound's name, its

unique identifiers, and its core molecular properties.
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Caption: Logical flow from compound name to its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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